Cas no 247225-30-5 (2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole)
247225-30-5 structure
Product Name:2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole
CAS No:247225-30-5
MF:C8H11N3O3S
MW:229.256240129471
CID:3067597
PubChem ID:794484
Update Time:2025-04-21
2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole
- 4-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]butanoic acid
- 5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoicacid
- DTXSID001180516
- CCG-116240
- CS-0282841
- Oprea1_489492
- 5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid
- AKOS000300985
- Z57396195
- 247225-30-5
- Oprea1_762352
- XNNFCSWDIJEHEE-UHFFFAOYSA-N
- 4-(5-Methyl-[1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid
- 5-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-5-oxopentanoic acid
-
- MDL: MFCD01116396
- Inchi: 1S/C8H11N3O3S/c1-5-10-11-8(15-5)9-6(12)3-2-4-7(13)14/h2-4H2,1H3,(H,13,14)(H,9,11,12)
- InChI Key: XNNFCSWDIJEHEE-UHFFFAOYSA-N
- SMILES: S1C(C)=NN=C1NC(CCCC(=O)O)=O
Computed Properties
- Exact Mass: 229.05211239Da
- Monoisotopic Mass: 229.05211239Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 120Ų
2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM379263-1g |
4-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]butanoic acid |
247225-30-5 | 95%+ | 1g |
$320 | 2024-07-28 | |
| A2B Chem LLC | AJ14306-10mg |
5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid |
247225-30-5 | 95% | 10mg |
$225.00 | 2024-04-20 | |
| A2B Chem LLC | AJ14306-20mg |
5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid |
247225-30-5 | 95% | 20mg |
$237.00 | 2024-04-20 | |
| A2B Chem LLC | AJ14306-50mg |
5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid |
247225-30-5 | 95% | 50mg |
$268.00 | 2024-04-20 | |
| A2B Chem LLC | AJ14306-100mg |
5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid |
247225-30-5 | 95% | 100mg |
$298.00 | 2024-04-20 |
2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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